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Compound of Interest

Compound Name: CuCN.2LiCl

Cat. No.: B14141061 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the copper(I) cyanide-lithium chloride

complex (CuCN·2LiCl), a versatile and widely utilized reagent in organic synthesis. The

document outlines its key physicochemical properties, provides detailed experimental protocols

for its preparation and use, and illustrates its synthetic applications.

Core Properties of CuCN·2LiCl
The copper(I) cyanide-lithium chloride complex is a highly valuable reagent, primarily employed

for the preparation of organocopper compounds. Its enhanced solubility in ethereal solvents,

such as tetrahydrofuran (THF), compared to copper(I) cyanide alone, makes it an

indispensable tool for a variety of carbon-carbon bond-forming reactions.

Quantitative Data Summary
The fundamental properties of CuCN·2LiCl are summarized in the table below for quick

reference.
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Property Value Citations

CAS Number 121340-53-2 [1]

Molecular Weight 174.35 g/mol [1][2][3][4][5][6]

Linear Formula CuCN·2LiCl [1][3][4][6]

Appearance
Typically a gray to green to

brown liquid when in solution.
[1]

Density (of solution)
~0.99 g/mL at 25 °C (for a

solution in THF)
[1][3][4][6]

Experimental Protocols
Detailed and reproducible experimental procedures are critical for successful synthesis. The

following section provides a standard protocol for the preparation of a CuCN·2LiCl solution and

its subsequent use in a cross-coupling reaction.

Preparation of a 1.0 M CuCN·2LiCl Solution in THF
This protocol details the preparation of a stock solution of CuCN·2LiCl, which can be used in

various subsequent reactions.

Materials:

Copper(I) cyanide (CuCN)

Lithium chloride (LiCl)

Anhydrous tetrahydrofuran (THF)

Schlenk flask

Vacuum line

Heating mantle

Procedure:
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In a Schlenk flask, combine copper(I) cyanide (CuCN, 7.17 g, 80 mmol) and lithium chloride

(LiCl, 6.77 g, 160 mmol).[7]

Dry the mixture under vacuum at 140 °C for 5 hours.[7]

After cooling the flask to room temperature under an inert atmosphere (e.g., argon), add 80

mL of dry THF.[7]

Stir the mixture until all the salts have completely dissolved to yield a 1.0 M solution of

CuCN·2LiCl.[7]

Application in Copper-Mediated Cross-Coupling
Reactions
CuCN·2LiCl is frequently used to facilitate the cross-coupling of organometallic reagents with

organic halides. This example describes a general procedure for the cross-coupling of

functionalized arylmagnesium reagents with alkyl iodides.

Materials:

A solution of the functionalized arylmagnesium reagent

A solution of CuCN·2LiCl (e.g., the 1.0 M solution prepared above)

An alkyl iodide

Anhydrous THF

Procedure:

To a solution of the functionalized arylmagnesium halide in THF, add a catalytic amount of

the CuCN·2LiCl solution (typically 20 mol %).[8]

Add the primary alkyl iodide to the reaction mixture.[8]

The reaction is typically stirred at a low temperature (e.g., -5 °C) for 20-24 hours.[8]
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Upon completion, the reaction is quenched with a saturated aqueous solution of ammonium

chloride (NH4Cl) and the product is extracted with an organic solvent.[7]

Synthetic Pathway Visualization
The role of CuCN·2LiCl in the formation of organocopper reagents and their subsequent

reactions can be visualized as a clear workflow.
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Caption: Synthetic workflow using CuCN·2LiCl.

The above diagram illustrates the central role of CuCN·2LiCl in mediating the formation of a

highly reactive organocopper intermediate from a more common organometallic precursor,

such as an organozinc or Grignard reagent.[2][3][4] This intermediate then readily reacts with

an electrophile to form the desired carbon-carbon bond. This methodology is a cornerstone of

modern organic synthesis, enabling the construction of complex molecular architectures.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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